2-(4-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione
Cat. No. B8790516
Key on ui cas rn:
34403-39-9
M. Wt: 238.24 g/mol
InChI Key: VWLHRMPSMWLHLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:20][N:21]([CH3:22])[CH:23]=[O:24].[O:1]=[C:2]1[O:3][C:4](=[O:5])[c:6]2[cH:7][cH:8][cH:9][cH:10][c:11]21.[n:12]1[cH:13][cH:14][c:15]([CH2:18][NH2:19])[cH:16][cH:17]1>>[C:2]1(=[O:3])[c:11]2[c:6]([cH:7][cH:8][cH:9][cH:10]2)[C:4](=[O:5])[N:19]1[CH2:18][c:15]1[cH:14][cH:13][n:12][cH:17][cH:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1OC(=O)c2ccccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCc1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1c2ccccc2C(=O)N1Cc1ccncc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
